Researchers quantifying sinomenine metabolism via LC-MS/MS require a pure N-oxide reference standard to ensure accurate calibration, yet generic sourcing often conflates parent alkaloids with their metabolites. Sinomedol N-oxide (CAS 118435-02-2) directly resolves this gap.
Enables validated LC-MS/MS quantification using m/z 346.2 → 314.1 transitions, achieving >85% extraction recovery and
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular FormulaC24H26FN3O3
Molecular Weight423.5 g/mol
CAS No.118435-02-2
Cat. No.B055420
▤
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
✓
Request submitted
Quoting multiple products?Save this product to your quote list and continue browsing.
Sinomenine N-oxide (SNO) is the N-oxidized metabolite of sinomenine, a morphinan alkaloid derived from Sinomenium acutum. The N-oxide functional group fundamentally alters its physicochemical and biochemical properties relative to the parent molecule. SNO is characterized as an inhibitor of nitric oxide (NO) production with an IC50 of 23.04 μM . It demonstrates anti-inflammatory and anti-rheumatic activities through modulation of NF-κB signaling and cytokine production [1].
1
Metabolite-specific tool for sinomenine pathway studies and N-oxide functional group research
2
Supports nitric oxide production inhibition and NF-κB signaling assay contexts
3
Enables reactive oxygen species (ROS) induction research distinct from parent alkaloid
[1] Li Q, Zhou W, Wang Y, Kou F, Lyu C, Wei H. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide. Life Sci. 2020;261:118433. View Source
Sinomenine N-oxide: Generic Substitution Failure
Sinomenine N-oxide cannot be substituted with sinomenine or other structurally related analogs due to fundamental differences in biochemical activity and metabolic behavior. The introduction of the N-oxide group abolishes certain activities—sinomenine inhibits l-histidine decarboxylase with an IC50 of 969 μM, whereas sinomenine N-oxide shows no inhibition [1]. Conversely, the N-oxide confers distinct properties: SNO induces reactive oxygen species (ROS) production, a characteristic not shared by sinomenine [2]. These divergent functional profiles make compound-specific procurement essential for accurate experimental outcomes.
Sinomenine
l-Histidine decarboxylaseInhibition may shift to complete loss
Sinomenine
ROS inductionAbsent in parent; SNO uniquely induces ROS
N-demethylsinomenine
Metabolite profileDifferent N-oxide reactivity; may not replicate SNO endpoints
Compound-specific procurement is essential—N-oxide modification creates distinct biological profiles that may not transfer across structural analogs.
[1] Alkaloids inhibiting l-histidine decarboxylase from Sinomenium acutum. Phytochemistry. Sinomenine IC50 969 μM; sinomenine N-oxide showed no inhibition. View Source
[2] Li Q, Zhou W, Wang Y, Kou F, Lyu C, Wei H. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide. Life Sci. 2020;261:118433. View Source
Sinomenine N-oxide: Evidence for Selection
NO Production Inhibition
Sinomenine N-oxide inhibits nitric oxide (NO) production with an IC50 of 23.04 μM .
NO Production InhibitionClass-level inference
IC50 = 23.04 μM (Griess assay, RAW264.7)
Supports NO inhibition assay context; potency reference for dose-response design
Comparator data not reported; cross-study verification recommended
This absolute divergence in target engagement demonstrates that the N-oxide modification eliminates a specific enzyme interaction, a critical factor for assays involving histidine metabolism or related pathways.
[1] Alkaloids inhibiting l-histidine decarboxylase from Sinomenium acutum. Phytochemistry. Sinomenine IC50 969 μM; sinomenine N-oxide showed no inhibition. View Source
TNF-α and IL-6 Cytokine Suppression
In LPS-induced RAW264.7 macrophages, sinomenine N-oxide (10–50 μM) reduced TNF-α secretion by 35–60% and IL-6 secretion by 40–65%, whereas sinomenine (SIN) was reported as the predominant anti-inflammatory compound post-dosing [1].
Supports cytokine suppression endpoint context; less potent than parent in same study
Measured by ELISA in LPS-induced macrophages
Cytokine inhibitionNF-κB signalingTNF-αIL-6
Evidence Dimension
Cytokine secretion reduction
Target Compound Data
TNF-α: 35–60% reduction; IL-6: 40–65% reduction at 10–50 μM
Comparator Or Baseline
Sinomenine (SIN) identified as predominant anti-inflammatory compound post-dosing
Quantified Difference
SNO active but less potent than SIN in the same study context
Conditions
LPS-induced RAW264.7 macrophages, measured by ELISA
Why This Matters
Quantitative cytokine suppression data enable researchers to select SNO for studies focused on the metabolite's distinct contribution to anti-inflammatory effects versus the parent compound.
Cytokine inhibitionNF-κB signalingTNF-αIL-6
[1] Li Q, Zhou W, Wang Y, Kou F, Lyu C, Wei H. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide. Life Sci. 2020;261:118433. View Source
Reactive Oxygen Species Induction
Sinomenine N-oxide induces reactive oxygen species (ROS) production, a property not exhibited by sinomenine [1].
Qualitative functional difference (presence vs. absence)
Conditions
LPS-induced RAW264.7 macrophages
Why This Matters
The unique ability of SNO to induce ROS makes it a valuable tool for studying oxidative stress-mediated signaling and distinguishes its mechanism from the parent molecule.
[1] Li Q, Zhou W, Wang Y, Kou F, Lyu C, Wei H. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide. Life Sci. 2020;261:118433. View Source
α-Glucosidase Inhibition
Both sinomenine and sinomenine N-oxide exhibit weak α-glucosidase inhibitory activity, with IC50 values of 6.40 × 10³ μmol/L and 3.9 × 10³ μmol/L, respectively [1].
This quantitative difference in α-glucosidase inhibition may inform compound selection for metabolic disorder research where modest potency differences are mechanistically relevant.
Both sinomenine and sinomenine N-oxide show weak tyrosinase inhibitory activity, with comparable IC50 values of 6.69 × 10³ μmol/L and 6.63 × 10³ μmol/L, respectively [1].
Near-identical inhibition confirms N-oxidation does not alter this target
Useful when conserved activity with modified physicochemical properties is needed
Tyrosinase inhibitionMelanogenesisEnzyme assay
Evidence Dimension
Tyrosinase inhibition
Target Compound Data
IC50 = 6.63 × 10³ μmol/L
Comparator Or Baseline
Sinomenine IC50 = 6.69 × 10³ μmol/L
Quantified Difference
Negligible difference (~0.9%)
Conditions
In vitro enzyme inhibition assay
Why This Matters
The near-identical tyrosinase inhibition activity confirms that N-oxidation does not alter this particular target interaction, useful for studies requiring conserved activity with modified physicochemical properties.
Sinomenine N-oxide: Research & Industrial Applications
Metabolite Identification & Pharmacokinetics
Sinomenine N-oxide serves as an authentic reference standard for LC-MS/MS quantification in pharmacokinetic studies of sinomenine metabolism. A validated method using m/z 346.2 → 314.1 transitions achieves >85% extraction recovery and precision <6.45% [1]. Researchers investigating sinomenine's metabolic fate in preclinical models require pure SNO for accurate calibration and quantification.
Anti-inflammatory Mechanism Dissection
SNO is essential for studies distinguishing the anti-inflammatory contributions of sinomenine metabolites from the parent compound. In LPS-induced RAW264.7 macrophages, SNO (10–50 μM) reduces TNF-α (35–60%) and IL-6 (40–65%) secretion while uniquely inducing ROS production [2]. This dual profile enables investigation of oxidative stress-inflammation crosstalk.
Target Selectivity Profiling
The complete loss of l-histidine decarboxylase inhibitory activity in SNO compared to sinomenine (IC50 = 969 μM for sinomenine, no inhibition for SNO) [3] makes SNO a critical negative control for studies focused on histidine metabolism pathways. Researchers can use this differential activity to validate target engagement specificity.
Structure-Activity Relationship Studies
The N-oxide modification of sinomenine provides a defined structural perturbation for SAR analysis. SNO's distinct activity profile—preserved NO inhibition (IC50 = 23.04 μM) , retained tyrosinase inhibition (IC50 = 6.63 × 10³ μmol/L) [4], and abolished histidine decarboxylase inhibition—offers a systematic tool for mapping functional consequences of N-oxidation.
Application
Selection Property
Validation Focus
Metabolite Identification & Pharmacokinetics
Authentic reference standard for LC-MS/MS
Extraction recovery and method precision review
Anti-inflammatory Mechanism Dissection
Cytokine modulation and ROS induction profile
NF-κB signaling and oxidative stress-inflammation crosstalk endpoints
Negative control validation for histidine metabolism pathways
Structure-Activity Relationship Studies
Defined N-oxide structural perturbation
Comparative activity mapping across multiple targets
[1] He N, Fan A, Wu D, Yu H, Wang K, Jiao W, Zhao X. Simultaneous determination of sinomenine and its metabolites desmethyl-sinomenine and sinomenine N-oxide in rat plasma by liquid chromatography tandem mass spectrometry. J Sep Sci. 2024;47(1):e202300790. View Source
[2] Li Q, Zhou W, Wang Y, Kou F, Lyu C, Wei H. Metabolic mechanism and anti-inflammation effects of sinomenine and its major metabolites N-demethylsinomenine and sinomenine-N-oxide. Life Sci. 2020;261:118433. View Source
[3] Alkaloids inhibiting l-histidine decarboxylase from Sinomenium acutum. Phytochemistry. Sinomenine IC50 969 μM; sinomenine N-oxide showed no inhibition. View Source
Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.